Cas no 2137992-67-5 (1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol)

• Product Name: 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol
• CAS No: 2137992-67-5
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 6062370
• PubChem ID: 165480570
• Update Time: 2025-10-28

1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol
• 2137992-67-5
• EN300-1115110

• Inchi： 1S/C8H14N2O3S/c1-3-7(11)5-10-6-8(4-9-10)14(2,12)13/h4,6-7,11H,3,5H2,1-2H3
• InChI Key： NLCSDTQDDXQEIJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(CC)O)(=O)=O

Computed Properties

• Exact Mass: 218.07251349g/mol
• Monoisotopic Mass: 218.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol

1-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Butan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2137992-67-5, commonly referred to as 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with a methanesulfonyl group and a butanediol moiety. The methanesulfonyl group plays a crucial role in enhancing the compound's stability and bioavailability, while the pyrazole ring contributes to its potential pharmacological activity.

Recent studies have highlighted the potential of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol as a promising candidate for drug development. Researchers have explored its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory agents currently under development.

The synthesis of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)butan-2-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through condensation reactions, followed by the introduction of the methanesulfonyl group via sulfonamidation. The final step involves the selective hydroxylation of the butane chain to yield the desired product. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of applications, 1-(4-methanesulfonyl-1H-pyrazol-1-Yl)Butan-2-Ol has shown potential in several therapeutic areas. Preclinical studies have demonstrated its efficacy in models of chronic inflammation, neurodegenerative diseases, and certain types of cancer. For example, a 2023 study in *Nature Communications* reported that this compound significantly reduced tumor growth in mice by targeting specific signaling pathways involved in angiogenesis and metastasis.

The structural uniqueness of 1-(4-methanesulfonyl-1H-pyrazol-1-Yl)Butan-Oxide also makes it an interesting candidate for further exploration in drug delivery systems. Its ability to form stable complexes with various biomolecules suggests potential applications in targeted drug delivery and controlled-release formulations. Additionally, its solubility properties make it amenable to formulation into various dosage forms, including tablets, capsules, and injectables.

From an environmental perspective, 1-(4-methanesulfonyl-1H-Pyrazol-YL)Butan-Oxide has been shown to have low toxicity to aquatic organisms, as demonstrated in recent ecotoxicological studies. This makes it a safer alternative to some conventional pharmaceutical compounds that pose risks to ecosystems. Furthermore, its biodegradability has been assessed under both aerobic and anaerobic conditions, with results indicating that it degrades efficiently under natural environmental conditions.

In conclusion, CAS No. 2137992675, or 1-(4-methanesulfonylpyrazolo[yl])butanediol, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile and environmental safety attributes, positions it as a strong candidate for future drug development efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.